4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide
Overview
Description
The compound “4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The methoxybenzoyl group is a common moiety in organic chemistry, often involved in various chemical reactions .
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using various spectroscopic techniques and quantum chemical calculations .Chemical Reactions Analysis
Compounds similar to “4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide” can participate in various chemical reactions. For instance, the oxidative debenzylation of 4-methoxy-α-methylbenzyl esters using DDQ indicates that these compounds can undergo selective deprotection reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied extensively. For example, a series of alkyl 4-[4-(4-methoxybenzoyl)benzoic acid derivatives exhibited liquid crystalline properties .Scientific Research Applications
a. Anti-Cancer Agents:
- Stilbene and Dihydrostilbene Derivatives : Scientists explore the synthesis of stilbene and dihydrostilbene derivatives using 4-methoxybenzoyl chloride. These compounds exhibit anti-cancer properties and may serve as leads for drug development .
- Coumarin Dimers : Coumarin-based compounds have shown promise as anti-HIV agents. Researchers use 4-methoxybenzoyl chloride to synthesize coumarin dimers, which could potentially inhibit HIV-1 replication .
Metal Ion Recovery
Recent research has highlighted an intriguing application of 4-methoxybenzoyl chloride in metal ion recovery. Specifically, the compound 2,6-bis(4-methoxybenzoyl)-diaminopyridine (L) has been investigated for its ability to recover noble metal ions (such as Au(III), Ag(I), Pd(II), and Pt(II)) from aqueous solutions. Two separation processes—dynamic (classic solvent extraction) and static (polymer membranes)—have been explored .
Pharmaceutical Intermediates
Another related compound, 4-methoxybenzoic anhydride , finds application as a pharmaceutical intermediate. Although not directly 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide, it shares structural similarities and is used in drug synthesis .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-18-10-4-2-8(3-5-10)12(16)9-6-11(13(14)17)15-7-9/h2-7,15H,1H3,(H2,14,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYCRBTWYZYJNOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CNC(=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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